3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 3-benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H19N5/c1-16(2,3)21-15-13(14(17)18-10-19-15)12(20-21)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H2,17,18,19)
• InChI Key: DCRVCTFFEZBXCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=NC=NC(=C2C(=N1)CC3=CC=CC=C3)N
• Molecular Formula: C16H19N5
• DSSTOX Substance ID: DTXSID20652424
• Molecular Weight: 281.36 g/mol
• CAS RN: 186895-85-2

Description

3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine is an organic compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo[3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to but not sharing a nitrogen atom with a pyrimidine ring.

Molecular Structure Analysis

The molecular formula of 3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine is C16H19N5. The average mass is 281.356 Da and the monoisotopic mass is 281.164032 Da.

Scientific Research Applications

Cancer Research: CDK2 Inhibition

Scientific Field

Oncology and Medicinal Chemistry Application Summary: This compound is utilized as a novel inhibitor of Cyclin-Dependent Kinase 2 (CDK2), which is a critical protein involved in cell cycle regulation. CDK2 inhibitors are considered potential therapeutic agents for cancer treatment. Methods of Application:

• Superior cytotoxic activities were observed against MCF-7 and HCT-116 cell lines with IC50 values ranging from 45–97 nM and 6–99 nM, respectively.

Tyrosine Kinase Inhibition for Targeted Therapies

Scientific Field

Molecular Biology and Targeted Cancer Therapy Application Summary: The compound acts as a selective inhibitor of specific tyrosine kinases, which are important targets in personalized cancer therapies. Methods of Application:

• The compound showed high selectivity with IC50 values of 1.0, 0.6, and 0.6 μM for v-Src, c-Fyn, and c-Abl kinases, respectively.